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Compound of Interest

Compound Name: Fluorescent red NIR 880

Cat. No.: B15553441 Get Quote

For researchers, scientists, and drug development professionals utilizing Fluorescent Red NIR
880, understanding the appropriate disposal procedures is critical for maintaining laboratory

safety and regulatory compliance. While safety data sheets (SDS) for many near-infrared

fluorescent dyes indicate they are not classified as hazardous materials under Occupational

Safety and Health Administration (OSHA) and European Union regulations, adherence to

proper disposal protocols for chemical waste is essential.[1]

Immediate Safety and Logistical Information
Prior to handling or disposal, a thorough review of the substance's Safety Data Sheet is

recommended. Key safety considerations include wearing appropriate personal protective

equipment (PPE) and being aware of first-aid measures.

Recommended Personal Protective Equipment (PPE)
PPE Category Item Purpose

Eye Protection Safety Goggles
To prevent accidental splashes

into the eyes.

Hand Protection Nitrile Gloves
To avoid direct skin contact

with the chemical.

Body Protection Laboratory Coat
To protect skin and clothing

from contamination.
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First-Aid Measures in Case of Exposure
Exposure Route Recommended First-Aid Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. If irritation persists, seek

medical attention.[1]

Skin Contact
Wash the affected area thoroughly with soap

and water. Remove contaminated clothing.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical advice if large quantities are

ingested or symptoms occur.

Inhalation
Move the individual to fresh air. If breathing

becomes difficult, seek medical attention.

Step-by-Step Disposal Plan
The disposal of Fluorescent Red NIR 880 should be conducted in a manner that minimizes

environmental impact and adheres to institutional and local regulations.

Waste Collection: All solutions containing Fluorescent Red NIR 880, including stock

solutions, experimental waste, and the initial rinses of contaminated labware, should be

collected in a designated and properly labeled waste container. The container should be

made of a compatible material and have a secure lid.

Labeling: The waste container must be clearly labeled with the full chemical name

("Fluorescent Red NIR 880 waste") and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Segregation: This waste stream should be kept separate from other chemical waste to avoid

unintended reactions. Solid waste contaminated with the dye, such as gloves, weighing

paper, and pipette tips, should be collected in a separate, clearly labeled solid waste

container.
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Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be away from general laboratory traffic and have secondary

containment to prevent the spread of spills.

Disposal Request: Once the waste container is full or ready for disposal, follow your

institution's procedures for chemical waste pickup. This typically involves submitting a

request to the EHS department.
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Click to download full resolution via product page

Caption: A workflow for the proper disposal of Fluorescent Red NIR 880.

Logical Framework for Chemical Handling and
Disposal
The decision-making process for handling and disposing of any laboratory chemical should

follow a logical progression that prioritizes safety and compliance.
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Caption: Logical decision-making process for chemical handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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